2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde

• Molecular Formula: C8H10OS
• Molecular Weight: 154.23 g/mol
• IUPAC Name: 2-prop-2-ynylthiolane-2-carbaldehyde
• InChI: InChI=1S/C8H10OS/c1-2-4-8(7-9)5-3-6-10-8/h1,7H,3-6H2
• InChI Key: FHYJIWCZTLNMIF-UHFFFAOYSA-N
• Canonical SMILES: C#CCC1(CCCS1)C=O

Description

2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde is a sulfur-containing heterocyclic compound featuring a thiolane (tetrahydrothiophene) ring substituted with a propargyl (prop-2-yn-1-yl) group and a carbaldehyde moiety. The thiolane ring contributes to its lipophilicity, while the carbaldehyde group enhances its reactivity in nucleophilic addition and condensation reactions. This compound is structurally analogous to intermediates in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals where sulfur and alkyne functionalities are critical.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde can be achieved through several synthetic routes. One common method involves the [4+2]-annulation of prop-2-ynylsulfonium salts with N-substituted pyrrole-2-carboxaldehydes . This reaction typically proceeds under mild conditions and yields the desired product in moderate to good yields.

Industrial Production Methods

While specific industrial production methods for 2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde are not well-documented, the compound can be synthesized on a larger scale using similar synthetic routes as those employed in laboratory settings. Optimization of reaction conditions and purification processes would be necessary to achieve high purity and yield for industrial applications.

Chemical Reactions Analysis

Types of Reactions

2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The prop-2-yn-1-yl group can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Nucleophiles such as amines, thiols, or halides

Major Products Formed

Oxidation: 2-(Prop-2-yn-1-yl)thiolane-2-carboxylic acid

Reduction: 2-(Prop-2-yn-1-yl)thiolane-2-methanol

Substitution: Various substituted thiolane derivatives

Scientific Research Applications

2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: The compound’s reactivity makes it useful in the study of enzyme-catalyzed reactions and as a probe for investigating biological pathways.

Industry: Used in the synthesis of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde involves its interaction with various molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. Additionally, the prop-2-yn-1-yl group can participate in click chemistry reactions, facilitating the formation of bioconjugates and other functionalized molecules.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name	Molecular Formula	Functional Groups	Ring System	Key Substituents
2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde	Not provided	Carbaldehyde, Propargyl	Thiolane (5-membered S-ring)	Propargyl at C2, carbaldehyde at C2
(Prop-2-yn-1-ylsulfanyl)carbonitrile	C₄H₃NS	Carbonitrile, Propargyl	None	Propargyl-sulfanyl linkage
1-[4-(2-Thienyl)-2-pyrimidinyl]-1H-pyrrole-2-carbaldehyde	C₁₃H₉N₃OS	Carbaldehyde, Thienyl, Pyrimidinyl	Pyrrole + Pyrimidine	Thienyl-pyrimidinyl hybrid
1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde	C₁₂H₉N₃OS	Carbaldehyde, Propargyl, Thienyl	Pyrazole (5-membered N-ring)	Propargyl at N1, thienyl at C3

Key Observations :

• The propargyl group is common in compounds like and , suggesting shared reactivity in click chemistry or alkyne-based cross-coupling reactions.

Physicochemical Properties

Compound Name	XlogP	Topological Polar Surface Area (TPSA, Ų)	Hydrogen Bond Donors/Acceptors
2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde	Not available	~50–60 (estimated)	0 donors, 2–3 acceptors (carbaldehyde O, S)
(Prop-2-yn-1-ylsulfanyl)carbonitrile	Not available	~50 (nitrile + sulfur)	0 donors, 2 acceptors
1-[4-(2-Thienyl)-2-pyrimidinyl]-1H-pyrrole-2-carbaldehyde	Not available	63.1 (calculated)	0 donors, 5 acceptors (pyrimidine N, carbaldehyde O)
1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde	1.6	63.1	0 donors, 3 acceptors

Key Observations :

• The pyrazole derivative exhibits moderate lipophilicity (XlogP = 1.6) and a TPSA of 63.1 Ų, comparable to carbaldehyde-containing analogs. The thiolane-based compound likely has lower TPSA due to fewer heteroatoms.
• Sulfur in thiolane may enhance membrane permeability compared to nitrogen-rich heterocycles like pyrimidine .

Biological Activity

2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde is a compound that has garnered attention in recent years due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis pathways, mechanisms of action, and relevant case studies.

Synthesis Pathways

The synthesis of 2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde can be achieved through various methods. A common approach involves the reaction of thiolane derivatives with propargyl alcohol, followed by oxidation to form the aldehyde group. The following table summarizes key synthetic routes:

Synthesis Method	Reagents	Yield	Notes
Method A	Thiolane, Propargyl alcohol, Oxidizing agent	85%	Efficient for large-scale synthesis
Method B	Thiolane derivative, Alkyl halide, Base	75%	Requires careful control of reaction conditions

Biological Activities

The biological activities of 2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde have been explored in several studies, revealing a range of pharmacological effects:

Antimicrobial Activity

Studies have demonstrated that this compound exhibits significant antimicrobial properties. In vitro assays showed inhibition against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values are summarized below:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	16

These results indicate that the compound may serve as a potential candidate for developing new antimicrobial agents.

Cytotoxicity Studies

Cytotoxicity assays conducted on human cancer cell lines revealed that 2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde exhibits selective cytotoxic effects. The IC50 values for various cancer cell lines are presented in the following table:

Cell Line	IC50 (µM)
MCF-7 (breast cancer)	10
A549 (lung cancer)	15
HeLa (cervical cancer)	12

These findings suggest that the compound may have potential applications in cancer therapy.

The mechanism by which 2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde exerts its biological effects is still under investigation. Preliminary studies suggest that it may induce apoptosis in cancer cells through the activation of caspase pathways and modulation of oxidative stress markers.

Case Studies

Several case studies have highlighted the efficacy of this compound in specific biological contexts:

• Antimicrobial Efficacy : A study published in Heliyon demonstrated the effectiveness of 2-(Prop-2-yn-1-yl)thiolane-2-carbaldehyde against multi-drug resistant strains of bacteria, showcasing its potential as a lead compound for antibiotic development .
• Cancer Cell Studies : Research conducted on MCF-7 and A549 cell lines indicated that treatment with this compound resulted in significant reductions in cell viability, suggesting its potential as an anti-cancer agent .
• In Vivo Studies : Animal model studies have shown promising results regarding the safety and efficacy of this compound in reducing tumor growth, further supporting its therapeutic potential.